![molecular formula CoH2O5S B1612489 Cobalt sulfate monohydrate CAS No. 13455-34-0](/img/structure/B1612489.png)
Cobalt sulfate monohydrate
Overview
Description
Cobalt sulfate monohydrate is a chemical compound that is widely used in scientific research. It is a water-soluble salt that contains cobalt, sulfur, and oxygen. This compound is used in various fields such as biochemistry, medicine, and agriculture.
Scientific Research Applications
Inhalation Toxicity and Carcinogenicity Studies
Cobalt sulfate is widely used in industry and agriculture, and its inhalation toxicity has been a subject of study. Research on rodents has shown that exposure to cobalt sulfate can cause lung tumors, adrenal pheochromocytomas, and various nonneoplastic lesions in the respiratory tract (Bucher et al., 1999).
Catalytic Applications
Cobalt sulfate has been studied for its role in improving the catalytic dehydrogenation performance of Co/Al2O3 catalysts. It helps in better dispersion of cobalt oxide and enhances the initial C-H bond activation in the catalytic process (Sun et al., 2015).
Cobalt Catalysts in Advanced Oxidation
Cobalt sulfate is a key component in sulfate radical-based advanced oxidation processes (SR-AOPs), used for decontamination. The combination of cobalt and peroxymonosulfate is efficient for producing reactive sulfate radicals, applicable in environmental cleanup (Hu & Long, 2016).
Sulfation and Acidity Enhancement
Cobalt sulfate is used to increase the acidity of metal oxides, an important factor in hydrodesulfurization catalysts. Sulfation of cobalt oxide results in a significant increase in acidity, which is crucial for catalytic activity (Matsuhashi et al., 2013).
Cancer Risk Assessment
Inhalation exposure to cobalt metal and cobalt sulfate has been linked to lung cancer in rodents. Cobalt compounds are considered probable human carcinogens, necessitating quantitative cancer toxicity criteria (Suh et al., 2016).
Wastewater Treatment
Cobalt sulfate is used in activating peroxymonosulfate for the degradation of pollutants in wastewater treatment. Cobalt sulfide and cobalt oxide, activated by cobalt sulfate, show high catalytic activity and stability in this context (Wang & Wang, 2020).
Recovery from Spent Lithium-Ion Batteries
Cobalt sulfate is recovered from spent lithium-ion batteries using reductive leaching and solvent extraction methods, contributing to sustainable resource management (Kang et al., 2010).
properties
IUPAC Name |
cobalt(2+);sulfate;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGORGFZEVHFAQU-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[O-]S(=O)(=O)[O-].[Co+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoH2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001026257 | |
Record name | Cobalt sulfate monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001026257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13455-34-0, 60459-08-7 | |
Record name | Cobalt sulfate monohydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013455340 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cobalt sulfate monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001026257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Sulfuric acid, cobalt(2+) salt (1:1), monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 60459-08-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | COBALT SULFATE MONOHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5ZQA69KLC0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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